methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: methyl 4-(3-morpholin-4-yl-2,5-dioxopyrrolidin-1-yl)benzoate
• InChI: InChI=1S/C16H18N2O5/c1-22-16(21)11-2-4-12(5-3-11)18-14(19)10-13(15(18)20)17-6-8-23-9-7-17/h2-5,13H,6-10H2,1H3
• InChI Key: ARNPJUNLOPZOPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCOCC3
• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol

Description

Methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug due to its stimulant effects. However, MDPV also has potential scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

Methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This results in a stimulant effect, which can lead to feelings of euphoria, increased energy, and heightened alertness. However, the exact mechanism of action of methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate is not fully understood, and further research is needed to elucidate its effects on the brain.
Biochemical and Physiological Effects
methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to have a range of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications. It also has the potential to cause seizures, psychosis, and addiction. However, these effects are primarily observed in recreational drug use, and further research is needed to determine the effects of methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate in a controlled laboratory setting.

Advantages and Limitations for Lab Experiments

Methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate has several advantages for lab experiments, including its high potency and selectivity for dopamine transporters. It can be used to study the role of dopamine in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. However, methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate also has several limitations, including its potential for abuse and toxicity. It is important to use caution when handling methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate in a laboratory setting and to follow proper safety protocols.

Future Directions

There are several future directions for research on methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate. One area of interest is the development of new drugs that target dopamine transporters with greater selectivity and safety. Another area of interest is the use of methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate as a tool for studying the role of dopamine in various neurological disorders. Additionally, further research is needed to determine the long-term effects of methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate on the brain and its potential for addiction and toxicity.
Conclusion
methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate is a synthetic cathinone that has gained popularity as a recreational drug due to its stimulant effects. However, it also has potential scientific research applications, particularly in the field of neuroscience. methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. It has several advantages for lab experiments, including its high potency and selectivity for dopamine transporters. However, it also has several limitations, including its potential for abuse and toxicity. Further research is needed to determine the long-term effects of methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate on the brain and its potential for addiction and toxicity.

Synthesis Methods

Methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate is synthesized through a multi-step process that involves the reaction of pyrrolidine with benzoyl chloride and the subsequent reaction of the resulting compound with 4-morpholinecarboxylic acid. The final product is obtained through the esterification of the resulting acid with methanol. The synthesis of methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate is challenging and requires expertise in organic chemistry.

Scientific Research Applications

Methyl 4-[3-(4-morpholinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate has potential scientific research applications, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes it a valuable tool for studying the role of dopamine in the brain and its involvement in various neurological disorders.